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Compound of Interest

Compound Name: Pravastatin Lactone-D3

Cat. No.: B562803 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical reagents are paramount to ensuring laboratory safety and

environmental protection. This document provides a detailed, step-by-step guide for the proper

disposal of Pravastatin Lactone-D3, a deuterated derivative of a statin compound. Adherence

to these procedures will promote a safe laboratory environment and ensure compliance with

relevant regulations.

I. Immediate Safety and Hazard Assessment
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for Pravastatin Lactone-D3. The primary hazard identified is that it is harmful if swallowed[1].

Therefore, appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves, must be worn at all times when handling this

compound. All handling of the solid material should be performed in a manner that avoids dust

generation[1].

II. Waste Classification: A Critical First Step
The disposal pathway for any chemical is determined by its classification as either hazardous

or non-hazardous waste, as defined by the Resource Conservation and Recovery Act (RCRA)

and implemented by the Environmental Protection Agency (EPA).

Pravastatin Lactone-D3 is not explicitly listed as a P- or U-series hazardous waste by the

RCRA. Its primary hazard is acute toxicity if ingested. However, for a pharmaceutical
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compound to be classified as RCRA hazardous waste due to toxicity, it must exhibit this

characteristic through a specific test known as the Toxicity Characteristic Leaching Procedure

(TCLP). It is unlikely that a research quantity of Pravastatin Lactone-D3 would be subjected to

this test.

Therefore, in a research laboratory setting, Pravastatin Lactone-D3 is typically managed as a

non-hazardous pharmaceutical waste. However, it is imperative to adhere to your institution's

specific waste management guidelines, as some institutions may have policies to treat all

pharmaceutical waste as hazardous.

Consideration for Deuterated Compounds: The presence of deuterium does not alter the

chemical reactivity or toxicity of the molecule in a way that would affect its waste classification.

Therefore, the disposal procedure for Pravastatin Lactone-D3 is the same as for non-

deuterated Pravastatin Lactone.

III. Step-by-Step Disposal Procedure for Pravastatin
Lactone-D3
The following procedure outlines the recommended steps for the safe collection and disposal of

Pravastatin Lactone-D3 as non-hazardous pharmaceutical waste.

1. Waste Collection and Containerization:

Container Selection: Use a designated, leak-proof, and chemically compatible waste

container with a secure, tight-fitting lid. The original product container can be used if it is in

good condition.

Labeling: Immediately label the waste container with "Non-Hazardous Pharmaceutical

Waste" and "Pravastatin Lactone-D3". Include the name of the principal investigator,

laboratory location, and the date of accumulation.

Segregation: Do not mix Pravastatin Lactone-D3 waste with other waste streams,

particularly hazardous waste.

2. Waste Storage:
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Location: Store the waste container in a designated satellite accumulation area (SAA) that is

at or near the point of generation and under the control of laboratory personnel.

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of accumulation.

3. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): When the container is full or ready for

disposal, follow your institution's procedures to request a pickup from the EHS department or

the contracted waste disposal service.

Provide Information: Be prepared to provide the EHS office with the chemical name, quantity,

and a copy of the SDS.

4. Final Disposal Method:

Incineration: The most common and environmentally responsible method for disposing of

non-hazardous pharmaceutical waste is high-temperature incineration by a licensed waste

management facility. This process ensures the complete destruction of the active

pharmaceutical ingredient.

IV. Quantitative Data Summary
For easy reference, the following table summarizes key quantitative data for Pravastatin
Lactone-D3.
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Property Value

Molecular Formula C₂₃H₃₁D₃O₆

Molecular Weight 409.53 g/mol

CAS Number 1217769-04-4

GHS Hazard Statement H302: Harmful if swallowed

GHS Precautionary Statement
P301/P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

GHS Precautionary Statement P330: Rinse mouth.

GHS Precautionary Statement

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations.

Data sourced from supplier Safety Data Sheets.[1]

V. Experimental Protocols
This document provides procedural guidance for disposal and does not cite specific

experimental protocols involving the use of Pravastatin Lactone-D3. Researchers using this

compound should develop their own experimental protocols that include a comprehensive plan

for waste management from the outset.

VI. Visual Workflow for Disposal
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Pravastatin Lactone-D3.
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Caption: Disposal workflow for Pravastatin Lactone-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.ubc.ca [chem.ubc.ca]

To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
Pravastatin Lactone-D3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562803#pravastatin-lactone-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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